[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone

• IUPAC Name: [4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C16H20N4O3/c1-3-12-9-17-16(18-10-12)22-13-4-6-20(7-5-13)15(21)14-8-11(2)23-19-14/h8-10,13H,3-7H2,1-2H3
• InChI Key: TZJFEVWJTQFYFG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=NOC(=C3)C
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone is a chemical compound that has been of great interest to researchers due to its potential applications in the field of scientific research. This compound is known to exhibit a range of biochemical and physiological effects, which make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of [4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone involves the inhibition of certain enzymes and receptors, which are involved in various biological processes. This compound has been shown to modulate the activity of several key enzymes and receptors, which makes it a valuable tool for studying these processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to modulate the activity of various enzymes and receptors, which are involved in processes such as cell signaling, gene expression, and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone in lab experiments is its ability to modulate various biological processes. This makes it a valuable tool for studying these processes and developing new therapies. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving [4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone. One area of interest is the development of new therapies for diseases such as cancer and autoimmune disorders. Another area of interest is the further characterization of the compound's mechanism of action and its effects on various biological processes. Additionally, there is potential for the development of new analogs of this compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of [4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone involves the reaction of 5-ethylpyrimidine-2-carboxylic acid with piperidine and subsequent reaction with 5-methyl-3-oxazolylmethanone. This method has been optimized for high yield and purity, making it a reliable and efficient approach for synthesizing this compound.

Scientific Research Applications

[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone has been widely used in scientific research due to its ability to modulate various biological processes. This compound has been shown to have potential applications in the fields of neuroscience, immunology, and oncology, among others.